Cas no 299165-79-0 (1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE structure

299165-79-0 structure

Product Name:1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE

CAS No:299165-79-0

MF:C₁₅H₁₇NO

MW:227.301584005356

CID:915808

PubChem ID:4254177

Update Time:2025-04-19

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

- 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
- 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
- 1H-PYRROLE-2-CARBOXALDEHYDE,1-(4-BUTYLPHENYL)
- 299165-79-0
- BBL022084
- CS-0450666
- STK894799
- 1-(4-butylphenyl)pyrrole-2-carbaldehyde
- SB62767
- AKOS000101224
- Inchi： 1S/C15H17NO/c1-2-3-5-13-7-9-14(10-8-13)16-11-4-6-15(16)12-17/h4,6-12H,2-3,5H2,1H3
- InChI Key： XEXGMRGYTBBAKE-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CN1C1C=CC(=CC=1)CCCC

Computed Properties

Exact Mass: 227.13100
Monoisotopic Mass: 227.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 22Å²

Experimental Properties

PSA: 22.00000
LogP: 3.63240

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B922583-50mg	1-(4-Butylphenyl)-1h-pyrrole-2-carbaldehyde	299165-79-0		50mg	$ 50.00	2022-06-06
TRC	B922583-100mg	1-(4-Butylphenyl)-1h-pyrrole-2-carbaldehyde	299165-79-0		100mg	$ 95.00	2022-06-06
TRC	B922583-500mg	1-(4-Butylphenyl)-1h-pyrrole-2-carbaldehyde	299165-79-0		500mg	$ 320.00	2022-06-06
Chemenu	CM516361-1g	1-(4-Butylphenyl)-1H-pyrrole-2-carbaldehyde	299165-79-0	97%	1g	$***	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3729-1G	1-(4-butylphenyl)-1H-pyrrole-2-carbaldehyde	299165-79-0	95%	1g	￥ 2,593.00	2023-04-13
Ambeed	A573604-1g	1-(4-Butylphenyl)-1H-pyrrole-2-carbaldehyde	299165-79-0	97%	1g	$193.0	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521333-1g	1-(4-Butylphenyl)-1H-pyrrole-2-carbaldehyde	299165-79-0	98%	1g	￥3889.00	2024-08-02

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

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